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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006

Ein umfassender Leitfaden flr Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung

Einleitung

Aluminiumformiat, mit der CAS-Nummer 7360-53-4 und der chemischen Formel AI(HCOO)s,
ist das Aluminiumsalz der Ameisensaure.[1] Es prasentiert sich als weil3es, kristallines Pulver.
[2][3] Diese metallorganische Gerustverbindung (MOF) hat aufgrund ihrer einzigartigen
strukturellen Eigenschaften und ihrer breiten Anwendbarkeit in verschiedenen
wissenschatftlichen und industriellen Bereichen grof3e Aufmerksamkeit auf sich gezogen.[4]
Dieses Dokument bietet einen detaillierten technischen Uberblick tiber Aluminiumformiat, der
sich auf seine Synthese, chemisch-physikalischen Eigenschaften, experimentellen Protokolle
und potenziellen Anwendungen konzentriert, die fur die Forschung und Arzneimittelentwicklung
relevant sind.

Chemische und Physikalische Eigenschaften

Aluminiumformiat ist in heiliem Wasser I6slich und in kaltem Wasser schwer 16slich.[3][5] Es
ist eine stabile Verbindung unter normalen Temperatur- und Druckbedingungen.[6] Detaillierte
guantitative Daten sind in der folgenden Tabelle zusammengefasst.
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Eigenschaft Wert Referenzen
Molekulformel C3H3AIOs [1]
Molmasse 162.033 g-mol—1 [1]
Aussehen Weil3es, kristallines Pulver [2][3]
CAS-Nummer 7360-53-4 [11[2]

Dichte ca. 1.647 g/cm? (bei 20 °C) [7]

Zersetzt sich bei > 325 °C,
Schmelzpunkt ) ) ) [7]
schmilzt nicht bis 410 °C

_ _ 86.1 g/L (bei 20 °C, pH 3.7),
Wasserldslichkeit ) [31[7]
103.4 g/L (bei 30 °C, pH 3.7)

log Pow < -3.6 (bei 20 °C) [7]

Synthese von Aluminiumformiat

Es gibt verschiedene Methoden zur Synthese von Aluminiumformiat. Die Wahl der Methode
hangt von den gewiinschten Eigenschaften des Endprodukts ab, wie z. B. der Kristallinitat und
Reinheit.

Hydrothermale Synthese

Diese Methode wird haufig zur Herstellung hochkristalliner Aluminiumformiatkristalle
verwendet.[4]

Experimentelles Protokoll:

7 ml Ameisensaure und 50 mg (0,234 mmol) Aluminiumhydroxid in einen Teflon-Liner geben.

[4]

Die Suspension bei Raumtemperatur 30 Minuten lang rihren, bis sie homogen ist.[4]

Den Teflon-Liner in einen 23-ml-Parr-Edelstahlautoklaven geben.[4]

Den Autoklaven 3 Tage lang auf 130 °C (403 K) erhitzen.[4]
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e Langsam auf Raumtemperatur abkihlen lassen, um farblose, kubische Kristalle zu erhalten.

[4]

¢ Die resultierenden Kristalle mit reichlich Ethanol waschen und durch Vakuumfiltration

abtrennen.[4]
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Synthese aus Aluminiummetall

Diese Methode nutzt metallisches Aluminium als Ausgangsmaterial.[8]
Experimentelles Protokoll:

e Eine Mischung aus 1 Mol Aluminiummetall und 1,5 Mol Ameisensaure (85%ige Reinheit)
vorbereiten.[8]

e Quecksilber(ll)-chlorid (HgCl2) als Katalysator zugeben, um das Aluminium zu
amalgamieren.[8]

o Die Reaktion ablaufen lassen, bei der sich das amalgamierte Aluminium in der
Ameisenséaure unter Freisetzung von Wasserstoff auflost und das Aluminiumsalz bildet.[8]

¢ Die resultierende Formiatldsung kann durch Spruhtrocknung zu einem feinen Pulver
verarbeitet werden.[8]

Anwendungen

Aluminiumformiat hat ein breites Anwendungsspektrum, das von industriellen Prozessen bis
hin zu fortgeschrittenen technologischen Anwendungen reicht.

CO2-Abscheidung

Aluminiumformiat hat sich als hochselektives Material fur die Abscheidung von Kohlendioxid
(CO2) aus Gasstromen erwiesen.[4] Seine porodse Struktur mit kleinen und groRen Hohlrdumen
ermoglicht eine effiziente Adsorption von COz-Molekulen.[4][9]
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Wasseraufbereitung und Abwasserbehandlung

Aluminiumformiat wird als Koagulans in Wasseraufbereitungsprozessen eingesetzt.[2][10] Es
hilft, Verunreinigungen und suspendierte Partikel zu entfernen, indem es deren Ladung
neutralisiert und sie zu gréReren, leicht entfernbaren Flocken aggregieren lasst.[2][11]

Weitere Anwendungen

e Papierindustrie: Dient als Leimungsmittel zur Verbesserung der Festigkeit und
Wasserbestandigkeit von Papier.[2][3]
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 Textilindustrie: Wird als Beizmittel, Fungizid und Impragniermittel verwendet.[3][12]

o Wasserstoffspeicherung: Zeigt vielversprechende Leistung fur die Wasserstoffspeicherung
bei nicht-kryogenen Temperaturen.[13][14]

o Arzneimittelentwicklung: Obwohl direkte Anwendungen in der Arzneimittelformulierung nicht
ausfuhrlich dokumentiert sind, kdnnten seine Eigenschaften als metallorganisches Gerust fur
die Wirkstoffabgabe oder seine Verwendung in der Synthese von pharmazeutischen
Zwischenprodukten von Interesse sein. Aluminiumverbindungen werden allgemein in
pharmazeutischen Verpackungen wegen ihrer Barriereeigenschaften und Stabilitat
verwendet.[15]

Sicherheits- und Handhabungsinformationen

Aluminiumformiat gilt im Allgemeinen als nicht gefahrlich, es sollten jedoch Standard-
Sicherheitsvorkehrungen beim Umgang mit Chemikalien beachtet werden.[2][6]

o Gefahren: Kann schwere Augenreizungen und Hautreizungen verursachen.[5][16] Das
Einatmen von Staub kann die Atemwege reizen.[5][17]

e Schutzmalinahmen: Das Tragen von Schutzhandschuhen, Schutzkleidung, Augenschutz
und Gesichtsschutz wird empfohlen.[6][18] Fur eine ausreichende Belilftung sorgen.[7]

e Lagerung: In dicht verschlossenen Behaltern an einem gut belifteten Ort lagern.[16] Von
Hitze, Funken und offenen Flammen fernhalten.[6]

o Inkompatibilitaten: Starke Oxidationsmittel und starke Basen.[6]

Toxikologische Daten

Organismus Test Ergebnis Dauer Referenzen
Fisch (Danio

_ LC50 > 0.06 mg/L 96 h [71[19]
rerio)
Daphnia magna EC50 5 mg/L 48 h [71[19]
Algen EC50 2.75 mg/L 72h [71119]
Mikroorganismen EC50 > 300 mg/L 3h [71[19]
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Schlussfolgerung

Aluminiumformiat ist eine vielseitige Verbindung mit einem breiten Spektrum an
nachgewiesenen und potenziellen Anwendungen. Seine einfache Synthese aus
kostenguinstigen Ausgangsmaterialien macht es zu einem attraktiven Material fur
grol3technische Anwendungen wie die CO2-Abscheidung und die Wasseraufbereitung.[4] Fur
Forscher und Wissenschatftler in der Arzneimittelentwicklung bieten seine einzigartigen
Eigenschaften als metallorganisches Gerust interessante Mdglichkeiten fur zuktnftige
Untersuchungen in Bereichen wie der Wirkstoffabgabe und der Katalyse. Die in diesem
Leitfaden zusammengefassten detaillierten Protokolle und Daten bieten eine solide Grundlage
fur die weitere Erforschung und Nutzung dieser bemerkenswerten Verbindung.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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